Cas no 938462-28-3 ((S)-b-AMino-3-chlorobenzenepropanol)

• Product Name: (S)-b-AMino-3-chlorobenzenepropanol
• CAS No: 938462-28-3
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD17214663
• CID: 1983367
• PubChem ID: 28804592
• Update Time: 2024-10-26

(S)-b-AMino-3-chlorobenzenepropanol Chemical and Physical Properties

Names and Identifiers

• (S)-b-AMino-3-chlorobenzenepropanol
• (2S)-2-AMINO-3-(3-CHLOROPHENYL)PROPAN-1-OL
• (bS)-b-amino-3-chloro- Benzenepropanol
• Benzenepropanol, β-amino-3-chloro-, (βS)-
• Y11238
• (I(2)S)-I(2)-Amino-3-chlorobenzenepropanol
• 938462-28-3
• AKOS015891086
• DTXSID801288906
• (S)-2-amino-3-(3-chlorophenyl)propan-1-ol
• SCHEMBL5227026

• MDL： MFCD17214663
• Inchi： 1S/C9H12ClNO/c10-8-3-1-2-7(4-8)5-9(11)6-12/h1-4,9,12H,5-6,11H2/t9-/m0/s1
• InChI Key： DDOXQIODUSXROP-VIFPVBQESA-N
• SMILES： C1(C[C@H](N)CO)=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų